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Compound of Interest

Compound Name: RB 101

Cat. No.: B1678842 Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

handling for the research chemical RB 101, an enkephalinase inhibitor. A specific Safety Data

Sheet (SDS) for RB 101 was not available. Therefore, the following recommendations are

based on general best practices for handling chemical compounds of unknown toxicity and

information available for similar research chemicals. Researchers should always consult their

institution's safety office and perform a risk assessment before handling any new compound.

RB 101 is a drug that functions as an enkephalinase inhibitor and is utilized in scientific

research.[1] It is a prodrug that becomes active in the brain, where it prevents the breakdown

of endogenous opioid peptides known as enkephalins.[1] This mechanism of action leads to

analgesic, anxiolytic, and antidepressant effects.[1]

Chemical and Physical Data
Below is a summary of the known identifiers for the chemical compound RB 101.
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Identifier Value

Chemical Formula C31H38N2O3S3[1][2]

Molar Mass 582.84 g·mol−1[1]

CAS Number 135949-60-9[1]

IUPAC Name

benzyl N-(3-{[(2S)-2-amino-4-

(methylthio)butyl]dithio}-2-benzylpropanoyl)-L-

phenylalaninate[1]

Personal Protective Equipment (PPE)
Given the absence of a specific SDS for RB 101, a cautious approach to PPE is warranted.

The following table outlines the recommended PPE for handling RB 101, based on standard

laboratory safety protocols for compounds with unknown hazards.

Body Area Recommended PPE Rationale

Eyes

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes or

airborne particles of the

compound.

Skin (Hands)
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

and potential absorption.

Skin (Body) Laboratory coat

Provides a removable barrier

to protect skin and clothing

from contamination.

Respiratory
Use in a well-ventilated area or

a chemical fume hood

Minimizes inhalation of any

dust or aerosols. For

procedures that may generate

significant aerosols, a fit-tested

respirator may be necessary.

Operational and Disposal Plans
Handling:
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Engineering Controls: All handling of solid RB 101 and preparation of solutions should be

conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood to

minimize inhalation exposure.

Personal Hygiene: Avoid direct contact with the compound. Wash hands thoroughly with

soap and water after handling and before leaving the laboratory. Do not eat, drink, or smoke

in areas where RB 101 is handled or stored.

Weighing: When weighing the solid compound, do so in a fume hood or on a balance with a

draft shield to prevent the dispersal of fine particles.

Storage:

Store RB 101 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if the spill involves a significant

amount of powder.

For small powder spills, gently cover with an absorbent material to avoid raising dust and

then carefully scoop into a labeled waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Disposal:

All waste materials contaminated with RB 101, including empty containers, used PPE, and

spill cleanup materials, should be disposed of as hazardous chemical waste.
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Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of RB 101 down the drain or in the regular trash.

Experimental Protocols
Detailed experimental protocols for the use of RB 101 were not found in the provided search

results. Researchers should develop their own protocols in accordance with their specific

experimental design and institutional safety guidelines.

Logical Workflow for Handling RB 101
The following diagram illustrates the decision-making process and necessary precautions for

handling RB 101 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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